Cas no 1412955-06-6 (6-cyclohexyl-2-methylpyrimidin-4-amine)

• Product Name: 6-cyclohexyl-2-methylpyrimidin-4-amine
• CAS No: 1412955-06-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5576604
• Update Time: 2025-06-08

6-cyclohexyl-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-cyclohexyl-2-methylpyrimidine
• 6-cyclohexyl-2-methylpyrimidin-4-amine
• 4-Pyrimidinamine, 6-cyclohexyl-2-methyl-

• Inchi： 1S/C11H17N3/c1-8-13-10(7-11(12)14-8)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H2,12,13,14)
• InChI Key： CERJQYFTJLWCFX-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2CCCCC2)=CC(N)=N1

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 339.5±30.0 °C(Predicted)
• pka: 7.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 6-cyclohexyl-2-methylpyrimidin-4-amine

6-Cyclohexyl-2-Methylpyrimidin-4-Amine: An Overview of a Promising Compound (CAS No. 1412955-06-6)

6-Cyclohexyl-2-methylpyrimidin-4-amine (CAS No. 1412955-06-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their biological activities, including antiviral, antibacterial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 6-cyclohexyl-2-methylpyrimidin-4-amine.

The chemical structure of 6-cyclohexyl-2-methylpyrimidin-4-amine is characterized by a pyrimidine ring substituted with a cyclohexyl group at the 6-position and a methyl group at the 2-position. The presence of these substituents imparts unique physicochemical properties to the molecule, making it an attractive candidate for various pharmaceutical applications. The cyclohexyl group provides steric bulk and hydrophobicity, while the methyl group enhances the lipophilicity and stability of the compound.

The synthesis of 6-cyclohexyl-2-methylpyrimidin-4-amine has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of cyclohexylamine with methyl cyanoacetate followed by cyclization to form the pyrimidine ring. Another method involves the reaction of cyclohexylamine with methyl isocyanide and urea, which also leads to the formation of the desired product. These synthetic routes are highly efficient and can be scaled up for industrial production.

In terms of biological activities, 6-cyclohexyl-2-methylpyrimidin-4-amine has shown promising results in various preclinical studies. Recent research has focused on its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses. Studies have demonstrated that this compound can inhibit viral replication by interfering with key viral enzymes, thereby reducing viral load and preventing the spread of infection.

Beyond its antiviral properties, 6-cyclohexyl-2-methylpyrimidin-4-amine has also been investigated for its anticancer activity. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Additionally, it has been found to exhibit synergistic effects when combined with other chemotherapeutic agents, making it a potential candidate for combination therapy in cancer treatment.

The pharmacokinetic properties of 6-cyclohexyl-2-methylpyrimidin-4-amine have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. Furthermore, it has demonstrated low toxicity in animal models, suggesting a wide therapeutic window and reduced risk of adverse effects.

In conclusion, 6-cyclohexyl-2-methylpyrimidin-4-amine (CAS No. 1412955-06-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antiviral and anticancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.